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Compound of Interest

Compound Name: D-Glucose-d7

Cat. No.: B12423819

For researchers, scientists, and drug development professionals, the safe and efficient
handling of isotopically labeled compounds is paramount. This guide provides essential,
immediate safety and logistical information for D-Glucose-d7, including operational and
disposal plans, to ensure minimal risk and maintain experimental integrity.

Key Safety and Handling Parameters

D-Glucose-d7 is a stable, non-radioactive isotopically labeled compound.[1] Its handling and
disposal protocols are largely comparable to those for unlabeled D-Glucose. The primary
consideration is to prevent contamination of the isotopically labeled material and the

surrounding environment.
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Parameter Information Citation
Chemical Nature Solid, powder
Radioactivity Not radioactive [1]

Primary Hazards

While generally not hazardous,
inhalation of dust should be

avoided. May cause mild [2]
irritation to eyes and

respiratory tract.

Storage Temperature

Room temperature or as
specified by the supplier. 3]

Some suppliers recommend

4°C for long-term storage.

Shipping Condition

Typically shipped at room
[31[4]

temperature.

Personal Protective Equipment (PPE)

Standard laboratory PPE is required to prevent contamination and ensure personal safety.
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Equipment Specification

Rationale

Citation

Gloves Nitrile, powder-free

To protect skin from
contact and prevent
contamination of the

sample.

[5](6]

Safety glasses with

Eye Protection side shields or

goggles

To protect eyes from

dust particles.

[6]7]

Standard laboratory
Lab Coat
coat

To protect clothing
and skin from

accidental spills.

[6]7]

Not generally required
under normal use with
) ) adequate ventilation.
Respiratory Protection
A dust mask may be
used if generating

dust.

To prevent inhalation

of airborne particles.

Operational Plan for Safe Handling

Following a systematic workflow is crucial to minimize exposure and prevent cross-

contamination.

Experimental Workflow for Handling D-Glucose-d7
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4 Preparation A

(1. Prepare a clean work area (e.g., laminar flow hood))

'

2. Put on appropriate PPE (lab coat, gloves, safety glasses))

- J
4 Handling )

6 Weigh the required amount of D-Glucose-d7 in a draft-shielded balance or fume hoocD

:

4. Dissolve or mix the compound as per the experimental protocol.

4 Post-Handling N

(5. Clean any spills immediately)

G. Dispose of waste according to the disposal plan)

'

(7. Remove and dispose of gloves, and wash hands thoroughly)
- J
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—

Is the compound in solid/powder form?

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12423819#personal-protective-equipment-for-
handling-d-glucose-d7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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